2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride
Description
2-Methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride is a derivative of 1,2,3,4-tetrahydroisoquinoline, a compound known for its presence in various natural products and therapeutic lead compounds . This compound is of significant interest due to its potential biological activities and applications in medicinal chemistry .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid hydrochloride typically involves multicomponent reactions (MCRs) which are known for their efficiency in generating molecular diversity and complexity . Traditional methods such as the Pictet-Spengler cyclization are also employed, where phenylalanines undergo cyclization with formaldehyde followed by hydrogenolytic splitting of the endocyclic benzylic C-N bond .
Industrial Production Methods: Industrial production methods often utilize transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies. These methods involve the direct coupling of C(sp3)–H bonds of tetrahydroisoquinoline with various nucleophiles in the presence of cooxidants like H2O2 or TBHP .
Properties
CAS No. |
2694745-44-1 |
|---|---|
Molecular Formula |
C11H14ClNO2 |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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